Cas no 1447972-24-8 (rel-(1R,3r,5S)-6,6-difluorobicyclo[3.1.0]hexane-3-carboxylic acid)

• Product Name: rel-(1R,3r,5S)-6,6-difluorobicyclo[3.1.0]hexane-3-carboxylic acid
• CAS No: 1447972-24-8
• MF: C₇H₈F₂O₂
• MW: 162.134029388428
• MDL: MFCD28405476
• CID: 4605406
• PubChem ID: 89686422
• Update Time: 2025-08-05

rel-(1R,3r,5S)-6,6-difluorobicyclo[3.1.0]hexane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CIS-6,6-DIFLUOROBICYCLO[3.1.0]HEXANE-3-CARBOXYLIC ACID
• (1R,3R,5S)-rel-6,6-difluorobicyclo[3.1.0]hexane-3-carboxylic acid
• rel-(1R,3r,5S)-6,6-difluorobicyclo[3.1.0]hexane-3-carboxylic acid

• MDL： MFCD28405476
• Inchi： 1S/C7H8F2O2/c8-7(9)4-1-3(6(10)11)2-5(4)7/h3-5H,1-2H2,(H,10,11)/t3?,4-,5+
• InChI Key： IOQVITCQIHHDBC-NVGWPGHNSA-N
• SMILES： [C@]12([H])[C@]([H])(C1(F)F)CC(C(O)=O)C2

Additional information on rel-(1R,3r,5S)-6,6-difluorobicyclo[3.1.0]hexane-3-carboxylic acid

Rel-(1R,3r,5S)-6,6-Difluorobicyclo[3.1.0]Hexane-3-Carboxylic Acid: A Comprehensive Overview

The compound rel-(1R,3r,5S)-6,6-difluorobicyclo[3.1.0]hexane-3-carboxylic acid (CAS No. 1447972-24-8) is a unique bicyclic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic carboxylic acids and is characterized by its rigid bicyclo[3.1.0]hexane framework with two fluorine atoms at the 6-position and a carboxylic acid group at the 3-position.

The bicyclo[3.1.0]hexane structure is a tricyclic system that provides the molecule with exceptional rigidity and stability. This structural feature makes it an attractive candidate for use in drug design and materials science due to its ability to maintain specific conformational properties under varying conditions. The presence of two fluorine atoms at the 6-position further enhances the compound's electronic properties, making it suitable for applications requiring specific reactivity or bioavailability.

Recent studies have highlighted the importance of fluorinated bicyclic compounds in medicinal chemistry. Fluorine substitution can significantly alter the physicochemical properties of a molecule, such as its lipophilicity and metabolic stability, which are critical factors in drug development. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that fluorinated bicyclic compounds can exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

The carboxylic acid group at the 3-position of this compound plays a crucial role in its reactivity and functionality. Carboxylic acids are versatile functional groups that can participate in various chemical reactions, including esterification and amidation, which are essential steps in synthesizing more complex molecules. In addition, the carboxylic acid group can serve as a binding site for metal ions or other biomolecules, making it useful in coordination chemistry and bioorganic applications.

The synthesis of rel-(1R,3r,5S)-6,6-difluorobicyclo[3.1.0]hexane-3-carboxylic acid involves a series of carefully designed organic reactions. The starting material is typically a substituted cyclopropane or another suitable precursor that can undergo ring-opening or cyclization reactions to form the bicyclic framework. Fluorination is achieved through electrophilic substitution or other fluorination techniques that selectively introduce fluorine atoms at the desired positions.

One of the most promising applications of this compound lies in its potential as a chiral building block for asymmetric synthesis. The specific stereochemistry of rel-(1R,3r,5S) configuration makes it an ideal candidate for constructing enantiomerically pure compounds with complex architectures. Recent advancements in asymmetric catalysis have further enhanced the utility of such chiral bicyclic compounds in synthesizing biologically active molecules.

In terms of biological activity, rel-(1R,3r,5S)-6,6-difluorobicyclo[3.1.0]hexane-3-carboxylic acid has shown potential as a modulator of G-protein coupled receptors (GPCRs). GPCRs are a major class of drug targets involved in various physiological processes and diseases such as cardiovascular disorders and neurological conditions. Preclinical studies have indicated that this compound can bind to specific GPCRs with high affinity and selectivity.

Moreover, the unique structure of this compound makes it an excellent candidate for use in supramolecular chemistry and materials science. Its rigid framework can serve as a building block for constructing self-assembled nanostructures or stimuli-responsive materials with tailored properties.

Recent research has also explored the use of fluorinated bicyclic compounds in imaging agents for diagnostic purposes due to their ability to enhance contrast and improve targeting efficiency.

In conclusion,rel-(1R,3r,5S)-6,6-difluorobicyclo[3.1.0]hexane-3-carboxylic acid (CAS No. 1447972-24-8) is a versatile compound with diverse applications across multiple fields including medicinal chemistry